![molecular formula C19H24FN3O2S B2627744 3-fluoro-N-[3-(4-phenylpiperazin-1-yl)propyl]benzene-1-sulfonamide CAS No. 1049549-69-0](/img/structure/B2627744.png)
3-fluoro-N-[3-(4-phenylpiperazin-1-yl)propyl]benzene-1-sulfonamide
Description
3-fluoro-N-[3-(4-phenylpiperazin-1-yl)propyl]benzene-1-sulfonamide is a chemical compound that belongs to the sulfonamide class of compounds. It has been found to have several potential applications in scientific research due to its unique properties.
Scientific Research Applications
Sure! Here is a comprehensive analysis of the scientific research applications of 3-fluoro-N-[3-(4-phenylpiperazin-1-yl)propyl]benzene-1-sulfonamide:
Neuropharmacology
This compound has shown potential in neuropharmacology, particularly as a serotonin receptor modulator . Piperazine derivatives, including this compound, are known to interact with serotonin receptors, which are crucial in regulating mood, anxiety, and other neurological functions. Research indicates that such compounds could be developed into treatments for disorders like depression and anxiety .
Antipsychotic Agents
3-fluoro-N-[3-(4-phenylpiperazin-1-yl)propyl]benzene-1-sulfonamide: has been studied for its potential as an antipsychotic agent . The piperazine moiety is a common feature in many antipsychotic drugs, suggesting that this compound could be effective in managing symptoms of schizophrenia and other psychotic disorders by modulating dopamine receptors .
Anti-inflammatory Properties
Research has explored the anti-inflammatory effects of piperazine derivatives. This compound could potentially inhibit the production of pro-inflammatory cytokines and reduce inflammation, making it a candidate for treating inflammatory diseases such as arthritis .
Antimicrobial Activity
The compound has demonstrated antimicrobial properties . Studies have shown that piperazine derivatives can inhibit the growth of various bacterial and fungal strains, suggesting that this compound could be developed into new antimicrobial agents to combat resistant infections .
Cancer Research
In cancer research, 3-fluoro-N-[3-(4-phenylpiperazin-1-yl)propyl]benzene-1-sulfonamide has been investigated for its potential as an anticancer agent . Piperazine derivatives have been found to induce apoptosis in cancer cells and inhibit tumor growth, indicating that this compound could be useful in developing new cancer therapies .
Cardiovascular Research
This compound has applications in cardiovascular research due to its potential effects on blood pressure and heart rate. Piperazine derivatives are known to interact with cardiovascular receptors, suggesting that this compound could be explored for treating hypertension and other cardiovascular conditions .
Psychostimulant Effects
Finally, this compound has been researched for its psychostimulant effects. Piperazine derivatives can enhance cognitive function and alertness, suggesting that this compound could be developed into treatments for conditions like ADHD and narcolepsy.
These diverse applications highlight the significant potential of 3-fluoro-N-[3-(4-phenylpiperazin-1-yl)propyl]benzene-1-sulfonamide in various fields of scientific research.
Neuropharmacology Research Antipsychotic Agents Anti-inflammatory Properties Antimicrobial Activity Cancer Research Cardiovascular Research : Analgesic Properties : Psychostimulant Effects
properties
IUPAC Name |
3-fluoro-N-[3-(4-phenylpiperazin-1-yl)propyl]benzenesulfonamide |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H24FN3O2S/c20-17-6-4-9-19(16-17)26(24,25)21-10-5-11-22-12-14-23(15-13-22)18-7-2-1-3-8-18/h1-4,6-9,16,21H,5,10-15H2 |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
LCWHKGDZFQZRQS-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CN(CCN1CCCNS(=O)(=O)C2=CC=CC(=C2)F)C3=CC=CC=C3 |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H24FN3O2S |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
377.5 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
3-fluoro-N-[3-(4-phenylpiperazin-1-yl)propyl]benzene-1-sulfonamide | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![Methyl 2-(2,3-dihydrobenzo[b][1,4]dioxine-6-carboxamido)-6-methyl-4,5,6,7-tetrahydrobenzo[b]thiophene-3-carboxylate](/img/structure/B2627662.png)
![4-[2-(4-Fluorophenyl)acetyl]-5-methyl-2-(4-methylphenyl)-4H-pyrazol-3-one](/img/structure/B2627665.png)
![Tert-butyl 2-[(1S,2R)-2-aminocyclopentyl]acetate](/img/structure/B2627674.png)
![5,6,7,8-Tetrahydroimidazo[1,2-b]pyridazine-2-carboxylic acid;hydrochloride](/img/structure/B2627677.png)
![N-(1-(1-(3,4-dimethylphenyl)-4-oxo-4,5-dihydro-1H-pyrazolo[3,4-d]pyrimidin-6-yl)-3-methyl-1H-pyrazol-5-yl)-2-(p-tolyloxy)acetamide](/img/structure/B2627679.png)
![5-[2,5-bis(2,2,2-trifluoroethoxy)phenyl]-1H-1,2,4-triazole](/img/structure/B2627680.png)
